Cas no 88422-27-9 (1H-Benzimidazole-2-carbonitrile,6-nitro-)
88422-27-9 structure
Product Name:1H-Benzimidazole-2-carbonitrile,6-nitro-
CAS No:88422-27-9
MF:C8H4N4O2
MW:188.142960548401
CID:709478
PubChem ID:21722891
Update Time:2025-04-19
1H-Benzimidazole-2-carbonitrile,6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-carbonitrile,6-nitro-
- 1H-Benzimidazole-2-carbonitrile,5-nitro-(9CI)
- 2-cyano-5-nitrobenzimidazole
- InChI=1/C8H4N4O2/c9-4-8-10-6-2-1-5(12(13)14)3-7(6)11-8/h1-3H,(H,10,11
- FZZVZNCDRQOKGF-UHFFFAOYSA-N
- 88422-27-9
- SCHEMBL7426290
- 6-nitro-1H-benzimidazole-2-carbonitrile
- 5-nitro-1H-benzo[d]imidazole-2-carbonitrile
- 5,6-nitrobenzimidazole-2-carbonitrile
- 5-nitrobenzimidazole-2-carbonitrile
-
- Inchi: 1S/C8H4N4O2/c9-4-8-10-6-2-1-5(12(13)14)3-7(6)11-8/h1-3H,(H,10,11)
- InChI Key: FZZVZNCDRQOKGF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)NC(C#N)=N2)=O
Computed Properties
- Exact Mass: 188.033
- Monoisotopic Mass: 188.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.3A^2
- XLogP3: 1.4
1H-Benzimidazole-2-carbonitrile,6-nitro- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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